Cas no 1806968-94-4 (Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate
• CAS No: 1806968-94-4
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 4884556
• Update Time: 2025-10-29

Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate

• Inchi： 1S/C11H12F3NO2/c1-3-17-8(16)4-7-5-15-6(2)9(10(7)12)11(13)14/h5,11H,3-4H2,1-2H3
• InChI Key： HXTRZHCSFSOGDE-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C)=NC=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate

Research Brief on Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate (CAS: 1806968-94-4)

Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate (CAS: 1806968-94-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its difluoromethyl and fluoro substituents, serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in drug design, highlighting its role in enhancing metabolic stability and bioavailability of target compounds.

Recent research has focused on the synthetic pathways and optimization of Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis route for this compound, utilizing palladium-catalyzed cross-coupling reactions to achieve high yields and purity. The study emphasized the importance of this intermediate in the development of novel antifungal agents, where the difluoromethyl group plays a critical role in enhancing the compound's binding affinity to fungal cytochrome P450 enzymes.

In addition to its synthetic applications, Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate has been investigated for its potential in crop protection. A 2022 study in Pest Management Science reported that derivatives of this compound exhibit potent herbicidal activity against resistant weed species. The incorporation of the fluoro and difluoromethyl groups was found to improve the compound's penetration through plant cuticles, thereby increasing its efficacy. These findings underscore the compound's versatility in both pharmaceutical and agricultural applications.

Further pharmacological evaluations have revealed that Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate derivatives exhibit promising activity against various cancer cell lines. A recent preprint on bioRxiv (2024) highlighted its role as a precursor in the synthesis of kinase inhibitors, which showed selective cytotoxicity against triple-negative breast cancer cells. The study attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

Despite these advancements, challenges remain in the large-scale production and environmental impact of Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate. Researchers are actively exploring greener synthetic methods, such as flow chemistry and biocatalysis, to address these concerns. A 2023 review in Green Chemistry discussed the potential of enzymatic fluorination as a sustainable alternative for introducing fluorine atoms into the pyridine scaffold, which could reduce the reliance on hazardous reagents.

In conclusion, Ethyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-acetate (CAS: 1806968-94-4) represents a pivotal building block in modern chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a valuable asset in the development of novel therapeutics and agrochemicals. Ongoing research aims to further elucidate its mechanisms of action and optimize its synthetic routes, paving the way for innovative applications in medicine and agriculture.